3-ethyl-4-methoxyaniline
Description
Synthesis Analysis
The synthesis of anilines, including 3-ethyl-4-methoxyaniline, involves several methods . One of the methods is the methylation of anilines with methanol catalyzed by cyclometalated ruthenium complexes . This process proceeds under mild conditions (60 °C) in a practical manner (NaOH as base) .Molecular Structure Analysis
The molecular structure of this compound is similar to that of 4-methoxyaniline . The average mass is 123.152 Da and the monoisotopic mass is 123.068413 Da .Chemical Reactions Analysis
The chemical reactions of this compound are similar to those of other anilines . These reactions include direct nucleophilic substitution, nucleophilic substitution through aryne intermediates, nitroarene reduction, and reactions with Grignard reagents .Mechanism of Action
Future Directions
The future directions for the study and use of 3-ethyl-4-methoxyaniline could involve further exploration of its synthesis methods, particularly the methylation of anilines with methanol catalyzed by cyclometalated ruthenium complexes . Additionally, more research could be conducted to fully understand its physical and chemical properties, as well as its safety and hazards .
Properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-ethyl-4-methoxyaniline can be achieved through a series of reactions starting from commercially available starting materials.", "Starting Materials": [ "4-nitroanisole", "ethyl iodide", "sodium hydride", "palladium on carbon", "hydrogen gas" ], "Reaction": [ "The first step involves the nitration of 4-nitroanisole using a mixture of nitric and sulfuric acid to yield 4-nitro-1-methoxybenzene.", "The nitro group is then reduced to an amino group using catalytic hydrogenation with palladium on carbon and hydrogen gas to yield 4-amino-1-methoxybenzene.", "The amino group is then protected by reacting with ethyl iodide in the presence of sodium hydride to yield 4-ethoxy-1-methoxybenzene.", "The final step involves the reduction of the nitro group to an amino group using catalytic hydrogenation with palladium on carbon and hydrogen gas to yield 3-ethyl-4-methoxyaniline." ] } | |
| 518990-49-3 | |
Molecular Formula |
C9H13NO |
Molecular Weight |
151.2 |
Purity |
95 |
Origin of Product |
United States |
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